Cas no 33797-36-3 (2-(3-Methoxy-2-methylphenyl)acetic acid)
2-(3-Methoxy-2-methylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methoxy-2-methylphenyl)acetic acid
- CS-0039096
- A1-47941
- 2-(3-Methoxy-2-methylphenyl)aceticacid
- W11770
- AS-54983
- SCHEMBL2310865
- SY124418
- DB-120746
- 3-Methoxy-2-methylphenylacetic Acid
- MFCD18398342
- 33797-36-3
- EN300-1845924
- AKOS023430212
-
- MDL: MFCD18398342
- Inchi: 1S/C10H12O3/c1-7-8(6-10(11)12)4-3-5-9(7)13-2/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key: VITXJZAFITXKJF-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(CC(=O)O)=C1C
Computed Properties
- Exact Mass: 180.078644g/mol
- Monoisotopic Mass: 180.078644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5
- Molecular Weight: 180.2g/mol
2-(3-Methoxy-2-methylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M223660-10mg |
2-(3-Methoxy-2-methylphenyl)acetic Acid |
33797-36-3 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M223660-50mg |
2-(3-Methoxy-2-methylphenyl)acetic Acid |
33797-36-3 | 50mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M223660-100mg |
2-(3-Methoxy-2-methylphenyl)acetic Acid |
33797-36-3 | 100mg |
$ 340.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63740-5g |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 5g |
¥34506.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63740-100mg |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 100mg |
¥1381.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63740-250mg |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 250mg |
¥2343.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63740-1g |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 1g |
¥5848.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AY065-100mg |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 100mg |
2513CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AY065-250mg |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 250mg |
5514CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AY065-50mg |
2-(3-Methoxy-2-methylphenyl)acetic acid |
33797-36-3 | 97% | 50mg |
1380.0CNY | 2021-07-17 |
2-(3-Methoxy-2-methylphenyl)acetic acid Suppliers
2-(3-Methoxy-2-methylphenyl)acetic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-(3-Methoxy-2-methylphenyl)acetic acid
Research Briefing on 2-(3-Methoxy-2-methylphenyl)acetic acid (CAS: 33797-36-3)
2-(3-Methoxy-2-methylphenyl)acetic acid (CAS: 33797-36-3) is a synthetic organic compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This methoxy-substituted phenylacetic acid derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent studies have focused on its potential applications in drug development, metabolic pathways, and as a building block for more complex pharmaceutical compounds.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel COX-2 inhibitors. The research team demonstrated that 2-(3-Methoxy-2-methylphenyl)acetic acid could be efficiently converted into derivatives with improved selectivity for COX-2 over COX-1, potentially reducing gastrointestinal side effects associated with traditional NSAIDs. The study reported a 78% yield in the key synthetic step using this compound as the starting material.
In the field of metabolic engineering, researchers have investigated the compound's potential as a biomarker. A 2024 paper in Analytical Chemistry presented a highly sensitive LC-MS/MS method for detecting 2-(3-Methoxy-2-methylphenyl)acetic acid in biological samples, with a detection limit of 0.1 ng/mL. This advancement could facilitate pharmacokinetic studies of drugs derived from this compound.
The compound's crystal structure and physicochemical properties were recently characterized in a 2023 Acta Crystallographica publication. The study revealed interesting hydrogen bonding patterns that may influence its solubility and bioavailability. These findings are particularly relevant for formulation scientists working on drug delivery systems containing this moiety.
Emerging research in chemical biology has explored the compound's interactions with various enzymes. A recent study in Bioorganic Chemistry (2024) demonstrated that derivatives of 2-(3-Methoxy-2-methylphenyl)acetic acid show moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction studies.
From a synthetic chemistry perspective, several recent patents (2023-2024) have described improved methods for producing 2-(3-Methoxy-2-methylphenyl)acetic acid with higher purity and yield. These advancements are particularly important as demand for this intermediate grows in pharmaceutical manufacturing.
Future research directions appear to focus on three main areas: development of more efficient synthetic routes, exploration of novel biological activities of its derivatives, and investigation of its potential as a scaffold for targeted drug delivery systems. The compound's versatility and relatively simple structure continue to make it a valuable tool in medicinal chemistry research.
33797-36-3 (2-(3-Methoxy-2-methylphenyl)acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)